Cas no 2228147-16-6 (1-chloro-3-methoxy-2-(2-nitroethyl)benzene)

• Product Name: 1-chloro-3-methoxy-2-(2-nitroethyl)benzene
• CAS No: 2228147-16-6
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 6006772
• PubChem ID: 165637964
• Update Time: 2025-06-10

1-chloro-3-methoxy-2-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-methoxy-2-(2-nitroethyl)benzene
• 2228147-16-6
• EN300-1976852

• Inchi： 1S/C9H10ClNO3/c1-14-9-4-2-3-8(10)7(9)5-6-11(12)13/h2-4H,5-6H2,1H3
• InChI Key： HGSVXZBSVMKKFW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CC[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 215.0349209g/mol
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų

Additional information on 1-chloro-3-methoxy-2-(2-nitroethyl)benzene

Recent Advances in the Study of 1-Chloro-3-methoxy-2-(2-nitroethyl)benzene (CAS: 2228147-16-6) in Chemical Biology and Pharmaceutical Research

The compound 1-chloro-3-methoxy-2-(2-nitroethyl)benzene (CAS: 2228147-16-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This aromatic nitro compound, characterized by its chloro and methoxy substituents, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its reactivity, biological activity, and potential as a building block for novel therapeutics.

One of the key areas of investigation has been the role of 1-chloro-3-methoxy-2-(2-nitroethyl)benzene in the synthesis of bioactive molecules. Researchers have demonstrated its utility in the construction of heterocyclic compounds, which are prevalent in many pharmaceuticals. For instance, its nitroethyl group can undergo various transformations, such as reduction to amines or cyclization reactions, to yield pharmacologically relevant scaffolds. These transformations have been optimized using green chemistry approaches, highlighting the compound's compatibility with sustainable synthetic methodologies.

In addition to its synthetic applications, recent studies have also explored the biological activity of 1-chloro-3-methoxy-2-(2-nitroethyl)benzene and its derivatives. Preliminary screening assays have indicated that certain derivatives exhibit moderate antimicrobial and anti-inflammatory properties. These findings suggest that further structural modifications could enhance their bioactivity, making them promising candidates for drug development. Computational modeling studies have further supported these observations by identifying potential binding interactions with target proteins.

Another notable advancement is the use of 1-chloro-3-methoxy-2-(2-nitroethyl)benzene in the development of prodrugs. Its nitro group can be selectively reduced in vivo, releasing active drug molecules in a controlled manner. This property has been leveraged in the design of targeted therapies, particularly for conditions requiring site-specific drug delivery. Recent in vitro and in vivo studies have demonstrated the feasibility of this approach, paving the way for future clinical applications.

Despite these promising developments, challenges remain in the large-scale production and optimization of 1-chloro-3-methoxy-2-(2-nitroethyl)benzene-based compounds. Issues such as yield, purity, and scalability need to be addressed to facilitate their transition from the laboratory to industrial applications. Collaborative efforts between academia and industry are underway to overcome these hurdles, with a focus on developing cost-effective and environmentally friendly synthetic routes.

In conclusion, 1-chloro-3-methoxy-2-(2-nitroethyl)benzene (CAS: 2228147-16-6) represents a valuable tool in chemical biology and pharmaceutical research. Its multifaceted applications in synthesis, drug discovery, and prodrug development underscore its potential to contribute to the advancement of modern medicine. Ongoing research efforts are expected to further elucidate its mechanistic insights and expand its utility in therapeutic interventions.